Cas no 1049130-67-7 (3-{5H,6H,7H,8H-Imidazo1,5-apyridin-3-yl}aniline)

3-{5H,6H,7H,8H-Imidazo[1,5-a]pyridin-3-yl}aniline is a heterocyclic organic compound featuring a fused imidazo-pyridine core linked to an aniline moiety. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The compound’s rigid bicyclic framework enhances stability, while the aniline group offers functionalization potential for further derivatization. Its balanced lipophilicity and electron-rich properties make it suitable for designing bioactive molecules, including kinase inhibitors and receptor modulators. The product is typically supplied with high purity, ensuring reliability in research and industrial processes. Its well-defined reactivity profile facilitates efficient incorporation into complex molecular architectures.
3-{5H,6H,7H,8H-Imidazo1,5-apyridin-3-yl}aniline structure
1049130-67-7 structure
Product Name:3-{5H,6H,7H,8H-Imidazo1,5-apyridin-3-yl}aniline
CAS No:1049130-67-7
MF:C13H15N3
MW:213.278302431107
MDL:MFCD12548425
CID:4569633
PubChem ID:43841773
Update Time:2025-11-01

3-{5H,6H,7H,8H-Imidazo1,5-apyridin-3-yl}aniline Chemical and Physical Properties

Names and Identifiers

    • 3-(5,6,7,8-Tetrahydro-imidazo[1,5-a]pyridin-3-yl)-phenylamine
    • 3-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}aniline
    • Benzenamine, 3-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-3-yl)-
    • 3-{5H,6H,7H,8H-Imidazo1,5-apyridin-3-yl}aniline
    • MDL: MFCD12548425
    • Inchi: 1S/C13H15N3/c14-11-5-3-4-10(8-11)13-15-9-12-6-1-2-7-16(12)13/h3-5,8-9H,1-2,6-7,14H2
    • InChI Key: QFDLEXRNARNIIA-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC(C2N3C(=CN=2)CCCC3)=C1

Computed Properties

  • Exact Mass: 213.127
  • Monoisotopic Mass: 213.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2

3-{5H,6H,7H,8H-Imidazo1,5-apyridin-3-yl}aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-04
TRC
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$ 295.00 2022-06-04
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Additional information on 3-{5H,6H,7H,8H-Imidazo1,5-apyridin-3-yl}aniline

Comprehensive Overview of 3-{5H,6H,7H,8H-Imidazo[1,5-a]pyridin-3-yl}aniline (CAS No. 1049130-67-7): Properties, Applications, and Research Insights

The compound 3-{5H,6H,7H,8H-Imidazo[1,5-a]pyridin-3-yl}aniline (CAS No. 1049130-67-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring an imidazo[1,5-a]pyridine core linked to an aniline moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets such as kinases and GPCRs.

In recent years, the demand for imidazo[1,5-a]pyridine derivatives has surged due to their role in developing novel therapeutics for neurodegenerative diseases and cancer. The CAS No. 1049130-67-7 compound stands out for its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. A growing trend in AI-driven drug design has further highlighted its utility, as computational models predict high binding affinity for targets like BTK inhibitors and JAK-STAT pathway modulators.

From a synthetic chemistry perspective, 3-{5H,6H,7H,8H-Imidazo[1,5-a]pyridin-3-yl}aniline serves as a key building block for constructing heterocyclic frameworks. Its aniline group allows for facile functionalization via cross-coupling reactions, while the imidazo[1,5-a]pyridine scaffold contributes to π-stacking interactions in materials science applications. This dual functionality aligns with the industry's shift toward multifunctional intermediates that reduce synthetic steps.

Environmental and regulatory considerations also play a role in its adoption. Unlike traditional aromatic amines, this compound exhibits improved biodegradability profiles, addressing concerns around green chemistry and sustainable synthesis. Laboratories are increasingly optimizing its production using flow chemistry techniques to minimize waste—a response to the global push for eco-friendly manufacturing.

For researchers querying "imidazo[1,5-a]pyridine suppliers" or "CAS 1049130-67-7 solubility data," it's noteworthy that this compound demonstrates excellent solubility in polar aprotic solvents like DMSO, facilitating high-throughput screening. Its stability under physiological pH conditions further supports its use in in vitro assays, a topic frequently searched in conjunction with drug metabolism studies.

Emerging applications extend beyond life sciences. The compound's fluorescence properties have sparked interest in OLED materials development, particularly for blue-emitting layers. This intersects with the booming demand for energy-efficient displays, making it a recurring keyword in materials science forums and patent filings.

In summary, 3-{5H,6H,7H,8H-Imidazo[1,5-a]pyridin-3-yl}aniline represents a convergence point for multiple cutting-edge fields. Its CAS No. 1049130-67-7 designation ensures traceability in global supply chains, while its structural features continue to inspire innovations across drug discovery, materials engineering, and sustainable chemistry—addressing today's most pressing scientific queries.

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